Cas no 130422-70-7 (4-aminotetrahydro-2H-thiopyran-4-carboxamide)

4-aminotetrahydro-2H-thiopyran-4-carboxamide structure
130422-70-7 structure
Product Name:4-aminotetrahydro-2H-thiopyran-4-carboxamide
CAS No:130422-70-7
MF:C6H12N2OS
MW:160.237279891968
CID:102627
PubChem ID:61318192
Update Time:2025-04-18

4-aminotetrahydro-2H-thiopyran-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2H-Thiopyran-4-carboxamide,4-aminotetrahydro-
    • 2H-Thiopyran-4-carboxamide,4-aminotetrahydro-(9CI)
    • 4-aminotetrahydro-2H-thiopyran-4-carboxamide
    • 4-aminothiane-4-carboxamide
    • AKOS010572498
    • BS-12375
    • 130422-70-7
    • Inchi: 1S/C6H12N2OS/c7-5(9)6(8)1-3-10-4-2-6/h1-4,8H2,(H2,7,9)
    • InChI Key: CVOPGIXOTHYODU-UHFFFAOYSA-N
    • SMILES: S1CCC(C(N)=O)(CC1)N

Computed Properties

  • Exact Mass: 160.06716
  • Monoisotopic Mass: 160.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 94.4

Experimental Properties

  • PSA: 69.11
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